Cas no 4162-55-4 (3-(Trifluoromethyl)pentanedioic acid)
3-(Trifluoromethyl)pentanedioic acid is a fluorinated dicarboxylic acid derivative characterized by the presence of a trifluoromethyl group, which enhances its reactivity and utility in organic synthesis. The compound's structure, featuring two carboxyl groups, makes it a versatile intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl group imparts unique electronic and steric properties, often improving metabolic stability and lipophilicity in derived compounds. Its dicarboxylic functionality allows for further derivatization, enabling applications in cross-coupling reactions, polymer synthesis, and ligand design. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules with tailored physicochemical properties.
4162-55-4 structure
Product Name:3-(Trifluoromethyl)pentanedioic acid
CAS No:4162-55-4
MF:C6H7F3O4
MW:200.112592935562
CID:927163
PubChem ID:11252630
Update Time:2025-10-15
3-(Trifluoromethyl)pentanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Trifluoromethyl)pentanedioic acid
- 3-trifluoromethyl-pentanedioic acid
- 3-(trifluoromethyl)glutaric acid
- 3-<Trifluormethyl>-glutarsaeure
- trifluoromethylglutaric acid
- AKOS015964120
- DTXSID40460149
- SCHEMBL8877183
- 4162-55-4
- Z1269134920
- 3-(trifluoromethyl)pentanedioicAcid
- EN300-206704
-
- Inchi： 1S/C6H7F3O4/c7-6(8,9)3(1-4(10)11)2-5(12)13/h3H,1-2H2,(H,10,11)(H,12,13)
- InChI Key： DBOSNGJVSPCAKD-UHFFFAOYSA-N
- SMILES： FC(C(CC(=O)O)CC(=O)O)(F)F
Computed Properties
- Exact Mass: 200.03000
- Monoisotopic Mass: 200.02964319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.60000
- LogP: 1.11430
3-(Trifluoromethyl)pentanedioic acid Customs Data
- HS CODE：2917190090
- Customs Data：
China Customs Code:
2917190090Overview:
2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(Trifluoromethyl)pentanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AD28520-50mg |
3-(Trifluoromethyl)pentanedioic acid |
4162-55-4 | 95% | 50mg |
$219.00 | 2024-04-20 | |
| A2B Chem LLC | AD28520-100mg |
3-(Trifluoromethyl)pentanedioic acid |
4162-55-4 | 95% | 100mg |
$306.00 | 2024-04-20 | |
| A2B Chem LLC | AD28520-250mg |
3-(Trifluoromethyl)pentanedioic acid |
4162-55-4 | 95% | 250mg |
$422.00 | 2024-04-20 | |
| A2B Chem LLC | AD28520-500mg |
3-(Trifluoromethyl)pentanedioic acid |
4162-55-4 | 95% | 500mg |
$645.00 | 2024-04-20 | |
| A2B Chem LLC | AD28520-1g |
3-(Trifluoromethyl)pentanedioic acid |
4162-55-4 | 95% | 1g |
$818.00 | 2024-04-20 | |
| A2B Chem LLC | AD28520-2.5g |
3-(Trifluoromethyl)pentanedioic acid |
4162-55-4 | 95% | 2.5g |
$1566.00 | 2024-04-20 | |
| A2B Chem LLC | AD28520-5g |
3-(Trifluoromethyl)pentanedioic acid |
4162-55-4 | 95% | 5g |
$2301.00 | 2024-04-20 | |
| A2B Chem LLC | AD28520-10g |
3-(Trifluoromethyl)pentanedioic acid |
4162-55-4 | 95% | 10g |
$3394.00 | 2024-04-20 | |
| Chemenu | CM278193-1g |
3-(Trifluoromethyl)pentanedioic acid |
4162-55-4 | 95% | 1g |
$795 | 2023-03-05 | |
| Enamine | EN300-206704-0.05g |
3-(trifluoromethyl)pentanedioic acid |
4162-55-4 | 95% | 0.05g |
$174.0 | 2023-05-31 |
3-(Trifluoromethyl)pentanedioic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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